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Introduction

Deucravacitinib is an oral, selective tyrosine kinase 2 (TYK2) inhibitor used in the treatment of
moderate-to-severe plaque psoriasis.[1][2] During the pharmaceutical development and
manufacturing process, there is a potential for the formation of nitrosamine impurities, such as
N-nitroso-deucravacitinib. Nitrosamines are a class of compounds that are of significant
concern due to their potential carcinogenic properties.[3][4] Regulatory bodies worldwide have
set stringent limits on the presence of nitrosamine impurities in drug substances and products.

[4]115]

This application note provides a general protocol for the detection and quantification of N-
nitroso-deucravacitinib in pharmaceutical samples using Liquid Chromatography-High-
Resolution Mass Spectrometry (LC-HRMS). The availability of a reference standard for N-
nitroso-deucravacitinib is crucial for method development, validation, and routine quality
control.[6] Several suppliers offer this reference material, often on a custom synthesis basis.[1]
[21[6][71[8I[O][10][11][12][13][14] It is important to note that the synthesis of this specific
nitrosamine has been reported to be challenging, which may impact its availability.[15] In cases
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where the synthesis of the impurity is not feasible, a thorough justification and risk assessment
may be required for regulatory submissions.[15]

This document is intended for researchers, scientists, and drug development professionals
involved in the quality control and safety assessment of deucravacitinib.

Analytical Methodology

The recommended analytical technique for the determination of N-nitroso-deucravacitinib is
LC-HRMS, which offers high sensitivity and selectivity, enabling the detection and quantification
of trace-level impurities.[16]

Reference Standard

A certified reference standard of N-nitroso-deucravacitinib is required. Several vendors
supply this standard, including isotopically labeled versions (e.g., N-Nitroso-Deucravacitinib-
D3) which can be used as an internal standard for improved quantitative accuracy.[7]

Experimental Protocol

1. Reagents and Materials:

* N-nitroso-deucravacitinib reference standard

* N-nitroso-deucravacitinib-d3 (internal standard)
e Deucravacitinib drug substance/product

o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

2. Standard Solution Preparation:
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Stock Standard Solution (SS): Accurately weigh and dissolve an appropriate amount of N-
nitroso-deucravacitinib reference standard in a suitable solvent (e.g., methanol or
acetonitrile) to obtain a concentration of 100 pug/mL.

Working Standard Solutions (WS): Prepare a series of working standard solutions by serially
diluting the stock solution with the initial mobile phase to cover the desired concentration
range (e.g., 0.1 ng/mL to 100 ng/mL).

Internal Standard (IS) Stock Solution: Prepare a stock solution of N-nitroso-
deucravacitinib-d3 at a concentration of 100 pg/mL.

Internal Standard Working Solution: Dilute the IS stock solution to a final concentration of 10
ng/mL in the initial mobile phase.

. Sample Preparation:

Accurately weigh and transfer a specific amount of the deucravacitinib drug substance or a
crushed tablet equivalent into a volumetric flask.

Add a suitable extraction solvent (e.g., a mixture of methanol and water).
Spike with the internal standard working solution.

Sonicate for 15 minutes to ensure complete dissolution and extraction.
Dilute to the mark with the extraction solvent and mix well.

Centrifuge an aliquot of the solution at 10,000 rpm for 10 minutes.
Transfer the supernatant to an LC vial for analysis.

. LC-HRMS Conditions:
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Parameter

Recommended Setting

Liquid Chromatography

Column

C18 reverse-phase column (e.g., 2.1 x 100 mm,
1.8 pm)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Start with 5% B, ramp to 95% B over 10 min,

Gradient hold for 2 min, return to initial conditions and
equilibrate for 3 min.

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 pL

High-Resolution Mass Spectrometry

lonization Mode

Positive Electrospray lonization (ESI+)

Resolution

> 60,000

Scan Mode

Full Scan and/or Targeted SIM

Collision Energy

Optimize for the specific compound

5. Data Analysis:

« Identify the N-nitroso-deucravacitinib peak in the chromatogram based on its retention

time and accurate mass.

¢ Quantify the amount of N-nitroso-deucravacitinib in the sample by constructing a

calibration curve from the peak areas of the working standard solutions.

e The use of an internal standard will correct for any variations in sample preparation and

instrument response.
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Data Presentation

The performance of the analytical method should be validated according to ICH guidelines. The
following table summarizes the key validation parameters that should be assessed.

Validation Parameter Acceptance Criteria

No interference at the retention time of N-

Specificity ) I
nitroso-deucravacitinib

Limit of Detection (LOD) Signal-to-noise ratio = 3

Limit of Quantitation (LOQ) Signal-to-noise ratio = 10

Linearity (r?) >0.99

Accuracy (% Recovery) 80 - 120%

Precision (% RSD) <15%

Experimental Workflow
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Deucravacitinib Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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